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Compound of Interest

Compound Name: guanosine-1'-13C monohydrate

Cat. No.: B3328530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular structure of guanosine-
1'-13C monohydrate, an isotopically labeled nucleoside crucial for various research

applications. It details the compound's physicochemical properties, the experimental methods

used for its structural elucidation, and a visual representation of its molecular architecture.

Overview of Guanosine-1'-13C Monohydrate
Guanosine-1'-13C monohydrate is a stable isotope-labeled form of guanosine, a fundamental

component of ribonucleic acid (RNA). In this specific isotopologue, the carbon atom at the 1'

position of the ribose sugar moiety is replaced with the heavy isotope, carbon-13 (¹³C). This

labeling makes it an invaluable tool in metabolic studies, nuclear magnetic resonance (NMR)

spectroscopy, and as an internal standard in mass spectrometry-based analyses.[1][2] The

"monohydrate" designation indicates that one molecule of water is incorporated into the crystal

structure for each molecule of guanosine.

Physicochemical Data
The key quantitative data for guanosine-1'-13C monohydrate are summarized in the table

below for clear reference and comparison.
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Property Value Reference

Chemical Name
Guanosine-1'-13C

Monohydrate
[1]

CAS Number 478511-32-9 [1]

Molecular Formula
C₉¹³CH₁₅N₅O₆ or

(¹³C)C₉H₁₃N₅O₅•H₂O
[1][3]

Molecular Weight 302.25 g/mol [1][3]

Synonyms
9-(β-D-ribofuranosyl)guanine-

1'-¹³C monohydrate
[4]

Applications

Isotope labelled analogue of

Guanosine for use in nucleic

acid research.

[1][2]

Molecular Structure
The molecular structure of guanosine-1'-13C monohydrate consists of three primary

components:

Guanine Base: A purine derivative featuring a fused imidazole and pyrimidine ring system.

Ribose Sugar: A five-carbon pentose sugar. The key feature of this molecule is the

incorporation of a ¹³C isotope at the 1' position (the anomeric carbon).

Glycosidic Bond: A β-N₉-glycosidic bond connects the guanine base at its N9 position to the

1' position of the ribose sugar.

Water of Hydration: A single water molecule is associated with each guanosine molecule

through hydrogen bonding within the crystal lattice.

The precise three-dimensional arrangement, including bond lengths, bond angles, and torsion

angles, is best determined through X-ray crystallography.
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Sample Preparation
(Guanosine-1'-13C Monohydrate)

Single Crystal Growth

X-Ray Diffraction Data Collection
(Automated Diffractometer)

Data Processing
(Electron Density Map Generation)

Structure Solution
(Patterson or Direct Methods)

Model Building & Refinement

Final 3D Molecular Structure
(Atomic Coordinates, Bond Lengths)

Workflow for X-Ray Crystallography.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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